Cas no 110764-09-5 (Acetyl Perisesaccharide C)

Acetyl Perisesaccharide C Properties

Names and Identifiers

• Acetyl Perisesaccharide C
• CID 131844296
• D-arabino-Hexonic acid, O-2-O-acetyl-6-deoxy-3-O-methyl-β-D-galactopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-, δ-lactone
• HY-N4222
• D85176
• DA-50133
• 110764-09-5
• AKOS040760257
• CS-0032459
• MS-31462
• [(2S,3R,4S,5S,6R)-5-hydroxy-4-methoxy-2-[(2R,3R,4S,6S)-4-methoxy-6-[(2R,3R,4S,6S)-4-methoxy-6-[(2R,3R,4S,6S)-4-methoxy-6-[(2R,3R,4R)-4-methoxy-2-methyl-6-oxooxan-3-yl]oxy-2-methyloxan-3-yl]oxy-2-methyloxan-3-yl]oxy-2-methyloxan-3-yl]oxy-6-methyloxan-3-yl] acetate
• +Expand

• InChIKey： XIRFSYHTNJWUET-UJEHNDPWSA-N
• Inchi： 1S/C37H62O18/c1-16-30(40)35(45-11)36(51-21(6)38)37(50-16)55-34-20(5)49-29(15-25(34)44-10)54-33-19(4)48-28(14-24(33)43-9)53-32-18(3)47-27(13-23(32)42-8)52-31-17(2)46-26(39)12-22(31)41-7/h16-20,22-25,27-37,40H,12-15H2,1-11H3/t16-,17-,18-,19-,20-,22-,23+,24+,25+,27+,28+,29+,30+,31-,32-,33-,34-,35+,36-,37+/m1/s1
• SMILES： O([C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])OC(C([H])([H])[H])=O)OC([H])([H])[H])[C@]1([H])[C@@]([H])(C([H])([H])[H])O[C@]([H])(C([H])([H])[C@]1([H])OC([H])([H])[H])O[C@]1([H])[C@@]([H])(C([H])([H])[H])O[C@]([H])(C([H])([H])[C@]1([H])OC([H])([H])[H])O[C@]1([H])[C@@]([H])(C([H])([H])[H])OC(C([H])([H])[C@@]1([H])OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 794.393615g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 15
• Monoisotopic Mass: 794.393615g/mol
• Monoisotopic Mass: 794.393615g/mol
• Topological Polar Surface Area: 193Ų
• Heavy Atom Count: 55
• Complexity: 1230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Boiling Point: 810.6±65.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 237.0±27.8 °C
• Solubility: Soluble (270 g/l) (25 º C),
• Color/Form: Powder
• pka: 13.05±0.70(Predicted)
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Oligose